Cas no 2228253-90-3 (2-oxo-3-{1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid)

• Product Name: 2-oxo-3-{1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid
• CAS No: 2228253-90-3
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 5856503
• PubChem ID: 165713308
• Update Time: 2023-12-26

2-oxo-3-{1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-3-propanoic acid, α-oxo-
• 2-oxo-3-{1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid
• 2-oxo-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid
• EN300-1761804
• 2228253-90-3

• Inchi： 1S/C10H8N2O3/c13-8(10(14)15)4-6-5-12-9-7(6)2-1-3-11-9/h1-3,5H,4H2,(H,11,12)(H,14,15)
• InChI Key： LRYBUCAOVANGMN-UHFFFAOYSA-N
• SMILES： C12NC=C(CC(=O)C(O)=O)C1=CC=CN=2

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83Ų

Experimental Properties

• Density: 1.499±0.06 g/cm3(Predicted)
• pka: 2.25±0.54(Predicted)